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Compound of Interest

Compound Name: Diisobutylamine hydrochloride

Cat. No.: B096849 Get Quote

Welcome to the Technical Support Center for the purification of Diisobutylamine
Hydrochloride. This guide is designed for researchers, scientists, and drug development

professionals who require high-purity Diisobutylamine Hydrochloride for their work. Here,

you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed

experimental protocols to address common challenges encountered during the purification

process.

I. Understanding the Compound: Key Properties
Diisobutylamine hydrochloride is a white to off-white crystalline solid, soluble in water and

polar organic solvents.[1] It is the salt formed from the reaction of the basic secondary amine,

diisobutylamine, with hydrochloric acid.[1][2] Understanding the properties of both the free base

and the salt is crucial for effective purification.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b096849?utm_src=pdf-interest
https://www.benchchem.com/product/b096849?utm_src=pdf-body
https://www.benchchem.com/product/b096849?utm_src=pdf-body
https://www.benchchem.com/product/b096849?utm_src=pdf-body
https://www.benchchem.com/product/b096849?utm_src=pdf-body
https://cymitquimica.com/cas/18251-82-6/
https://cymitquimica.com/cas/18251-82-6/
https://www.youtube.com/watch?v=BWSKlunCZe8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Diisobutylamine
Diisobutylamine
Hydrochloride

Molecular Formula C₈H₁₉N[3] C₈H₂₀ClN[4]

Molecular Weight 129.24 g/mol [3] 165.70 g/mol [4][5]

Appearance Colorless liquid[3]
White to off-white crystalline

solid

Boiling Point 139 °C[3] Not applicable (decomposes)

Melting Point -77 °C[6] Not well-defined, decomposes

Solubility

Slightly soluble in water;

soluble in organic solvents[6]

[7]

Soluble in water and polar

organic solvents[1]

II. Purification Workflow Overview
The purification of Diisobutylamine Hydrochloride typically involves the purification of the

free base, Diisobutylamine, followed by its conversion to the hydrochloride salt and subsequent

recrystallization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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